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Compound of Interest

Compound Name: ISC-4

Cat. No.: B1683983 Get Quote

ISC-4: A Technical Datasheet
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties, mechanism of action, and relevant experimental protocols for ISC-4, a potent Akt

inhibitor.

Core Physicochemical Properties
ISC-4, also known as phenylbutyl isoselenocyanate, is a synthetic organoselenium compound

that has demonstrated significant anti-cancer properties. Its fundamental physicochemical

characteristics are summarized below.
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Property Value Source

IUPAC Name

(4-

isoselenocyanatobutyl)benzen

e

Internal Analysis

Synonyms Phenylbutyl isoselenocyanate Internal Analysis

CAS Number 1072807-15-8 [1]

Chemical Formula C₁₁H₁₃NSe [1]

Molecular Weight 238.19 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months) at

-20 °C

[1]

Mechanism of Action
ISC-4 exerts its anti-neoplastic effects primarily through the inhibition of the PI3K/Akt signaling

pathway, a critical cascade for cell survival and proliferation that is often dysregulated in

cancer.[2][3] Inhibition of Akt by ISC-4 leads to a downstream activation of the pro-apoptotic

protein, Prostate Apoptosis Response Protein-4 (Par-4).[4]

The dual action of ISC-4—inhibiting a key survival pathway and activating a pro-apoptotic

factor—results in the induction of apoptosis in cancer cells, while showing minimal toxicity to

normal cells.[1][4] This selective cytotoxicity makes ISC-4 a promising candidate for further

investigation in oncology.

Signaling Pathway
The following diagram illustrates the mechanism of action of ISC-4 in the context of the Akt/Par-

4 signaling pathway.
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Caption: ISC-4 inhibits the PI3K/Akt pathway, leading to Par-4 activation and apoptosis.

Experimental Protocols
This section details the methodologies for key experiments involving ISC-4.
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Cell Viability/Proliferation Assay
This protocol is used to determine the effect of ISC-4 on the viability and proliferation of cancer

cell lines.

Materials:

ISC-4 compound

Cancer cell lines (e.g., HT29, U937)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well plates

MTT or WST-1 reagent

Microplate reader

Procedure:

Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to adhere overnight.

Prepare serial dilutions of ISC-4 in complete cell culture medium.

Remove the old medium from the wells and add 100 µL of the ISC-4 dilutions to the

respective wells. Include a vehicle control (e.g., DMSO).

Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5% CO₂.

Add MTT or WST-1 reagent to each well according to the manufacturer's instructions and

incubate for the recommended time.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the cell viability as a percentage of the vehicle control.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Blotting
This protocol is used to analyze the effect of ISC-4 on the expression and phosphorylation of

proteins in the Akt signaling pathway.

Materials:

ISC-4 compound

Cancer cell lines

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Protein assay kit (e.g., BCA assay)

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-Par-4, anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Treat cells with various concentrations of ISC-4 for a specified time.

Lyse the cells in lysis buffer and quantify the protein concentration.

Denature the protein lysates and separate them by SDS-PAGE.
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Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Wash the membrane and add the chemiluminescent substrate.

Visualize the protein bands using an imaging system.

Experimental Workflow Diagram
The following diagram outlines a typical experimental workflow for evaluating the in vitro

efficacy of ISC-4.
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In Vitro Efficacy Workflow for ISC-4
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Caption: A standard workflow for assessing the in vitro effects of ISC-4 on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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